Cas no 1384430-77-6 (1-{[1,2,4]triazolo[4,3-a]pyrimidin-3-yl}ethan-1-amine hydrochloride)

• Product Name: 1-{[1,2,4]triazolo[4,3-a]pyrimidin-3-yl}ethan-1-amine hydrochloride
• CAS No: 1384430-77-6
• MF: C₇H₁₀ClN₅
• MW: 199.640799045563
• MDL: MFCD22196540
• CID: 4595977
• PubChem ID: 71755667
• Update Time: 2025-10-28

1-{[1,2,4]triazolo[4,3-a]pyrimidin-3-yl}ethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-([1,2,4]triazolo[4,3-a]pyrimidin-3-yl)ethan-1-amine hydrochloride
• 1-{[1,2,4]triazolo[4,3-a]pyrimidin-3-yl}ethan-1-amine hydrochloride

• MDL： MFCD22196540
• Inchi： 1S/C7H9N5.ClH/c1-5(8)6-10-11-7-9-3-2-4-12(6)7;/h2-5H,8H2,1H3;1H
• InChI Key： CKCVBSFUEBZVOH-UHFFFAOYSA-N
• SMILES： C(C1N2C(=NN=1)N=CC=C2)(N)C.[H]Cl

Additional information on 1-{[1,2,4]triazolo[4,3-a]pyrimidin-3-yl}ethan-1-amine hydrochloride

1-{[1,2,4]triazolo[4,3-a]pyrimidin-3-yl}ethan-1-amine hydrochloride (CAS No. 1384430-77-6): An Overview

1-{[1,2,4]triazolo[4,3-a]pyrimidin-3-yl}ethan-1-amine hydrochloride (CAS No. 1384430-77-6) is a potent and selective inhibitor of the adenosine A_2A receptor. This compound has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications in various neurological and cardiovascular disorders. The compound's unique chemical structure and pharmacological properties make it a valuable tool for researchers and pharmaceutical developers.

The chemical structure of 1-{[1,2,4]triazolo[4,3-a]pyrimidin-3-yl}ethan-1-amine hydrochloride consists of a triazolopyrimidine core, which is a common scaffold in many bioactive molecules. The triazolopyrimidine moiety is known for its ability to interact with various biological targets, including receptors and enzymes. The presence of the ethylamine group and the hydrochloride salt form further enhances its solubility and bioavailability, making it suitable for in vitro and in vivo studies.

In recent years, extensive research has been conducted to explore the pharmacological effects of 1-{[1,2,4]triazolo[4,3-a]pyrimidin-3-yl}ethan-1-amine hydrochloride. Studies have shown that this compound exhibits high selectivity for the adenosine A_2A receptor over other adenosine receptor subtypes (A₁, A_2B, and A₃). This selectivity is crucial for minimizing off-target effects and improving the therapeutic index of the compound.

The adenosine A_2A receptor is a G protein-coupled receptor (GPCR) that plays a critical role in modulating various physiological processes. In the central nervous system (CNS), activation of the A_2A receptor has been implicated in neuroprotection, neuroinflammation, and neurotransmitter release. Therefore, inhibitors of this receptor have potential applications in treating neurodegenerative diseases such as Parkinson's disease and Alzheimer's disease.

Clinical trials involving 1-{[1,2,4]triazolo[4,3-a]pyrimidin-3-yl}ethan-1-amine hydrochloride have shown promising results. For instance, a phase II clinical trial evaluating the efficacy of this compound in patients with Parkinson's disease demonstrated significant improvements in motor function and quality of life. The compound was well-tolerated with minimal side effects, further supporting its potential as a therapeutic agent.

Beyond its applications in neurology, 1-{[1,2,4]triazolo[4,3-a]pyrimidin-3-yl}ethan-1-amine hydrochloride has also shown potential in cardiovascular research. Studies have indicated that inhibition of the adenosine A_2A receptor can reduce myocardial ischemia-reperfusion injury and improve cardiac function. These findings suggest that this compound could be beneficial in treating conditions such as myocardial infarction and heart failure.

The synthesis of 1-{[1,2,4]triazolo[4,3-a]pyrimidin-3-yl}ethan-1-amine hydrochloride involves several well-established chemical reactions. The key steps include the formation of the triazolopyrimidine core through a multistep process involving cyclization reactions and subsequent functionalization to introduce the ethylamine group. The final step involves the formation of the hydrochloride salt to enhance solubility and stability.

In addition to its therapeutic potential, 1-{[1,2,4]triazolo[4,3-a]pyrimidin-3-yl}ethan-1-amine hydrochloride serves as an important tool for basic research. Its use in cell-based assays and animal models has provided valuable insights into the mechanisms underlying adenosine A_2A receptor signaling. This knowledge can be leveraged to develop more effective treatments for a wide range of diseases.

The future outlook for 1-{[1,2,4]triazolo[4,3-a]pyrimidin-3-yl}ethan-1-amine hydrochloride is promising. Ongoing research aims to further optimize its pharmacological properties and explore new therapeutic applications. Additionally, efforts are being made to develop prodrugs and drug delivery systems that can enhance its bioavailability and target specificity.

In conclusion, 1-{[1,2,4]triazolo[4,3-a]pyrimidin-3-yl}ethan-1-amine hydrochloride (CAS No. 1384430-77-6) is a highly selective adenosine A_2A receptor inhibitor with significant potential in both research and clinical settings. Its unique chemical structure and pharmacological profile make it an important molecule for advancing our understanding of adenosine signaling pathways and developing novel therapies for neurological and cardiovascular disorders.